1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine

• IUPAC Name: 1-[(2,3-difluorophenyl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C10H9F2N3/c11-9-3-1-2-7(10(9)12)5-15-6-8(13)4-14-15/h1-4,6H,5,13H2
• InChI Key: GTSVORNVVCZBBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)CN2C=C(C=N2)N
• Molecular Formula: C10H9F2N3
• Molecular Weight: 209.20 g/mol

Description

1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine, or 2,3-difluoromethylpyrazole (DFP), is a synthetic compound that has been widely used in scientific research. It is a heterocyclic organic compound with a pyrazole ring and a difluoromethyl group. DFP has been used for a variety of purposes, including as an intermediate in the synthesis of pharmaceuticals and as a ligand for metal-catalyzed reactions. In addition, DFP has been studied as a potential therapeutic agent for a number of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Scientific Research Applications

Chemistry and Synthesis of Heterocyclic Compounds

1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine is an interesting chemical compound that plays a crucial role in the synthesis of heterocyclic compounds. The reactivity and structural flexibility of this compound make it a valuable precursor in the synthesis of various heterocycles, including pyrazolo-imidazoles, -thiazoles, spiropyridines, spiropyrroles, and spiropyrans. This versatility is due to its ability to undergo mild reaction conditions, enabling the generation of diverse cynomethylene dyes from a wide range of precursors. Such applications underscore its significance in the development of new materials and pharmaceuticals (Gomaa & Ali, 2020).

Environmental Applications

Amine-functionalized sorbents, which can be derived from compounds like 1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine, have shown promise in environmental applications, particularly in the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. The effectiveness of these sorbents is attributed to electrostatic interactions, hydrophobic interactions, and their specific morphological characteristics. This highlights the potential of such chemically modified amines in addressing critical environmental challenges, such as water pollution (Ateia et al., 2019).

Medicinal Chemistry Applications

In medicinal chemistry, the synthesis of pyrazoline derivatives, including those related to 1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine, has been extensively explored for the development of new anticancer agents. Pyrazolines are known for their broad biological activities, and the research into these compounds has been driven by their potential as pharmacological agents. The synthesis of pyrazoline derivatives and their evaluation for anticancer activity represent a significant area of interest in drug discovery, underscoring the compound's relevance in medicinal chemistry (Ray et al., 2022).